1-(3-chloro-4-methoxyphenyl)-N-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-(3-chloro-4-methoxyphenyl)-N-(4-methoxyphenyl)-5-methyltriazole-4-carboxamide
• InChI: InChI=1S/C18H17ClN4O3/c1-11-17(18(24)20-12-4-7-14(25-2)8-5-12)21-22-23(11)13-6-9-16(26-3)15(19)10-13/h4-10H,1-3H3,(H,20,24)
• InChI Key: BHJXVXHNNPITDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC(=C(C=C2)OC)Cl)C(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C18H17ClN4O3
• Molecular Weight: 372.8 g/mol

Description

This compound is a derivative of 1H-1,2,3-triazole, a class of heterocyclic compounds. The 1,2,3-triazole ring is a five-membered ring consisting of two carbon atoms and three nitrogen atoms. It’s known for its stability, resistance to oxidation and reduction, and its ability to form stable complexes with metals, which makes it useful in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the 1,2,3-triazole ring, along with the phenyl rings and the methoxy (OCH3) and amide (CONH2) functional groups. These groups could potentially participate in various chemical reactions.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds containing a 1,2,3-triazole ring, phenyl rings, and amide and methoxy groups can participate in a variety of reactions. For example, the 1,2,3-triazole ring can act as a ligand in coordination chemistry, binding to a metal atom to form a complex.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar amide and methoxy groups could impact the compound’s solubility in different solvents. The 1,2,3-triazole ring could contribute to the compound’s thermal stability.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, if this compound were to be used as a drug, the mechanism of action would depend on the biological target of the drug. Unfortunately, without more specific information, it’s difficult to predict the exact mechanism of action.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. While specific safety data for this compound isn’t available, general precautions would include avoiding inhalation or contact with skin or eyes, and not ingesting the compound.

Future Directions

The future research directions would depend on the properties and potential applications of this compound. Given the versatility of 1,2,3-triazoles in chemical reactions, potential directions could include exploring its use in creating new chemical compounds or in pharmaceutical applications.